2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide

• IUPAC Name: 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C12H10BrClFN3O/c13-11-8(5-7(14)6-9(11)15)12(19)18-2-1-10-16-3-4-17-10/h3-6H,1-2H2,(H,16,17)(H,18,19)
• InChI Key: ISDDTKQADYDZJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)CCNC(=O)C2=C(C(=CC(=C2)Cl)F)Br
• Molecular Formula: C12H10BrClFN3O
• Molecular Weight: 346.58 g/mol

Description

2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide involves the inhibition of protein kinase B (Akt) activity. Akt is a serine/threonine protein kinase that plays a crucial role in cell survival, proliferation, and growth. Inhibition of Akt activity leads to the induction of cell death in cancer cells and the reduction of inflammation and pain.
Biochemical and Physiological Effects
2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, it has been shown to reduce inflammation and pain by inhibiting the production of inflammatory cytokines and prostaglandins. It has also been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide is its high purity, which makes it suitable for use in various lab experiments. Additionally, it has been found to exhibit potent anticancer and anti-inflammatory properties, making it a promising candidate for further research. However, one of the limitations of this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the research of 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide. One direction is to study its potential use in combination with other anticancer drugs to enhance its efficacy. Another direction is to investigate its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases. Additionally, further research is needed to investigate its potential toxicity and safety profile.

Synthesis Methods

The synthesis method of 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide involves the reaction of 5-chloro-2-fluorobenzoic acid with 2-bromoethylamine hydrobromide and 1H-imidazole in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction yields 2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide as a white solid with a purity of more than 98%.

Scientific Research Applications

2-bromo-5-chloro-3-fluoro-N-[2-(1H-imidazol-2-yl)ethyl]benzamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of inflammation, pain, and neurological disorders.